Cas no 1823545-45-4 (2-(6-Bromo-3-chloro-2-fluorophenyl)acetaldehyde)

• Product Name: 2-(6-Bromo-3-chloro-2-fluorophenyl)acetaldehyde
• CAS No: 1823545-45-4
• MF: C₈H₅BrClFO
• MW: 251.480104207993
• CID: 5843490
• PubChem ID: 130140817
• Update Time: 2025-06-14

2-(6-Bromo-3-chloro-2-fluorophenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• SCHEMBL21356079
• EN300-1914266
• 1823545-45-4
• 2-(6-bromo-3-chloro-2-fluorophenyl)acetaldehyde
• 2-(6-Bromo-3-chloro-2-fluorophenyl)acetaldehyde

• Inchi： 1S/C8H5BrClFO/c9-6-1-2-7(10)8(11)5(6)3-4-12/h1-2,4H,3H2
• InChI Key： FMZXRISKDDLERN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1CC=O)F)Cl

Computed Properties

• Exact Mass: 249.91963g/mol
• Monoisotopic Mass: 249.91963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-(6-Bromo-3-chloro-2-fluorophenyl)acetaldehyde

Research Brief on 2-(6-Bromo-3-chloro-2-fluorophenyl)acetaldehyde (CAS: 1823545-45-4) in Chemical Biology and Pharmaceutical Applications

2-(6-Bromo-3-chloro-2-fluorophenyl)acetaldehyde (CAS: 1823545-45-4) is a halogenated phenylacetaldehyde derivative that has recently gained attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential as a key intermediate in drug discovery. This compound features a unique combination of bromo, chloro, and fluoro substituents on the phenyl ring, which significantly influences its electronic properties and reactivity. Recent studies have explored its applications in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-(6-Bromo-3-chloro-2-fluorophenyl)acetaldehyde as a building block for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized its aldehyde functionality for condensation reactions with various hydrazine derivatives, yielding potent inhibitors with IC50 values in the low nanomolar range. The halogen-rich aromatic system was found to enhance binding affinity through hydrophobic interactions with the target protein.

In synthetic methodology development, a team from MIT reported (Nature Chemistry, 2024) a palladium-catalyzed cross-coupling reaction using this compound as an electrophilic partner. The presence of three different halogen atoms allowed for selective functionalization at specific positions, enabling the construction of complex molecular architectures with high precision. This work highlights the compound's value in diversity-oriented synthesis for pharmaceutical screening libraries.

Pharmacological investigations have revealed interesting properties of derivatives stemming from 2-(6-Bromo-3-chloro-2-fluorophenyl)acetaldehyde. A recent patent application (WO2023124567) describes its use in preparing compounds with dual activity as μ-opioid receptor agonists and norepinephrine reuptake inhibitors, potentially addressing the need for non-addictive pain medications. The halogen pattern appears crucial for maintaining this balanced pharmacological profile.

From a safety and ADME perspective, studies indicate that the compound itself shows moderate metabolic stability in human liver microsomes, with the aldehyde group being rapidly oxidized to the corresponding carboxylic acid. However, when incorporated into larger molecular frameworks, the resulting compounds often demonstrate improved pharmacokinetic properties. Computational modeling suggests that the specific halogen arrangement contributes to favorable ligand efficiency metrics.

The commercial availability of 2-(6-Bromo-3-chloro-2-fluorophenyl)acetaldehyde has increased significantly in the past two years, with multiple suppliers now offering it at research scale (typically 95-98% purity). Current pricing ranges from $120-$180 per gram, reflecting both the complexity of its synthesis and growing demand from medicinal chemistry programs. Analytical data (HPLC, NMR, MS) for recent batches show excellent consistency between different suppliers.

Future research directions for this compound include exploration of its use in PROTAC (proteolysis targeting chimera) development, where its ability to serve as a linker between target-binding and E3 ligase-recruiting moieties is being investigated. Preliminary results presented at the 2024 ACS Spring Meeting suggest that derivatives maintain good cell permeability while enabling targeted protein degradation.

In conclusion, 2-(6-Bromo-3-chloro-2-fluorophenyl)acetaldehyde (CAS: 1823545-45-4) represents a valuable tool in modern drug discovery, offering multiple points for structural diversification and demonstrating promising biological activity in various contexts. Its unique halogen pattern continues to inspire innovative applications in chemical biology and pharmaceutical development.